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Compound of Interest

Compound Name: 4-(Diethylamino)phenethyl alcohol

Cat. No.: B7779250 Get Quote

CAS: 78776-24-6 | Formula: C₁₂H₁₉NO | Role: Fine Chemical Intermediate

Part 1: Executive Technical Summary
p-Diethylaminophenethyl alcohol (systematically 2-[4-(diethylamino)phenyl]ethanol) is a

bifunctional aromatic intermediate characterized by a lipophilic diethylamino moiety and a

hydrophilic primary alcohol tail. It serves as a critical scaffold in the synthesis of functionalized

dyes, photographic developing agents, and pharmaceutical precursors where the para-amino

substitution pattern is required for electronic conjugation or biological activity.

Unlike simple aliphatic amino-alcohols (e.g., diethylaminoethanol), the presence of the phenyl

ring creates a conjugated system that alters its toxicity profile, stability, and handling

requirements. This guide establishes a conservative safety protocol derived from structure-

activity relationship (SAR) analysis of its close analog, p-dimethylaminophenethyl alcohol,

ensuring maximum protection in research environments.

Part 2: Physicochemical Identity & Stability Profile
Understanding the molecule's "fingerprint" is the first step in safe handling. The presence of the

electron-rich diethylamino group makes this compound susceptible to oxidative degradation.
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Property
Specification /
Characteristic

Operational Implication

Systematic Name
2-[4-

(Diethylamino)phenyl]ethanol
Defines chemical connectivity.

CAS Number 78776-24-6

Use for inventory tracking;

distinct from dimethyl analog

(50438-75-0).

Molecular Weight 193.29 g/mol
Relevant for stoichiometry

calculations.

Physical State Low-melting solid or viscous oil

Likely MP < 50°C (extrapolated

from dimethyl analog MP 54-

58°C).

Solubility
Soluble in organic solvents

(DCM, EtOAc); Low in water.

Use organic waste streams for

disposal.

Reactivity Oxidation Sensitive

The electron-rich amine

facilitates oxidation; store

under inert gas.

pKa (Est.) ~5-6 (Aniline nitrogen)

Less basic than aliphatic

amines; requires strong acids

for salt formation.

Expert Insight: The Stability Paradox
While the alcohol group is stable, the p-diethylamino group activates the phenyl ring toward

electrophilic attack and oxidation.

Storage Protocol: Material must be stored under Argon or Nitrogen at 2–8°C.

Visual Indicator: A color change from off-white/pale yellow to dark brown indicates oxidative

degradation (quinone-imine formation).
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Part 3: Hazard Assessment & Toxicology (The
"Why")
Standard SDSs often list generic codes. Here, we analyze the mechanism of toxicity to inform

better PPE choices.

GHS Classification (Conservative Baseline)
Skin Irritation (Category 2): H315 - Causes skin irritation.

Eye Irritation (Category 2A): H319 - Causes serious eye irritation.

STOT-SE (Category 3): H335 - May cause respiratory irritation.

Mechanistic Toxicology
Lipophilicity & Penetration: The diethyl and phenethyl groups increase lipophilicity compared

to simple anilines, facilitating rapid dermal absorption.

Amine Toxicity: Like many N-substituted anilines, this compound has the potential to induce

methemoglobinemia if absorbed in significant quantities, though this is less acute than with

unsubstituted aniline.

Sensitization Potential:Para-substituted amino aromatics are known structural alerts for skin

sensitization. Researchers should treat this compound as a potential sensitizer even if not

explicitly flagged in limited datasets.

Part 4: Risk Mitigation & Handling Protocols
This section outlines a self-validating workflow for handling the compound.

Experimental Workflow Visualization
The following diagram illustrates the decision logic for safe handling, from storage retrieval to

waste disposal.
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Figure 1: Operational workflow for handling oxidation-sensitive aromatic amines.
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Personal Protective Equipment (PPE) Matrix
Protection Zone Requirement Rationale

Respiratory
Fume Hood (Face Velocity >

0.5 m/s)

Prevents inhalation of

dust/aerosols which can cause

respiratory irritation (H335).

Dermal (Hand) Double Nitrile (0.11 mm min)

Aromatic amines can permeate

thin latex. Double gloving

provides a "breakthrough"

buffer.

Ocular Chemical Splash Goggles

Safety glasses are insufficient

if the material is an oil or in

solution; prevents corneal

injury (H319).

Body Lab Coat (Cotton/Poly)
Standard protection against

minor splashes.

Part 5: Emergency Response Architecture
In the event of exposure, immediate action is required to mitigate lipophilic absorption.

Response Logic
Skin Contact:

Immediate: Blot excess (do not rub, which increases absorption).

Wash: Flush with copious soap and water for 15 minutes. Avoid organic solvents

(ethanol/acetone) on skin, as they enhance penetration of the amine.

Monitor: Watch for signs of cyanosis (bluish lips/nails) indicating methemoglobinemia.

Eye Contact:

Flush: Isotonic saline or water for 15 minutes, holding eyelids open.
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Medical: Seek ophthalmologist evaluation immediately due to potential for basic burns.

Spill Management:

Isolate: Evacuate the immediate area.

Neutralize: Adsorb on vermiculite or sand. Do not use sawdust (potential reaction with

oxidizers if present).

Disposal: Pack in a sealed container labeled "Hazardous Waste: Toxic Organic Solid."

Exposure Event Identify Type

Skin Contact

Eye Contact

1. Blot (No Rub)
2. Soap/Water 15m
3. NO Alcohol Wash

1. Flush 15m
2. Lift Eyelids
3. Consult MD

Medical Surveillance
(Monitor MetHb)

Click to download full resolution via product page

Figure 2: Emergency response triage for aromatic amine exposure.

Part 6: Regulatory & Ecological Context
TSCA (USA): Check inventory status. As a research chemical (CAS 78776-24-6), it is often

regulated under R&D exemptions (TSCA 5(h)(3)) requiring supervision by a technically

qualified individual.

REACH (EU): Likely not fully registered due to low volume; treat as T (Toxic) or Xn (Harmful)

by default.

Ecological Impact: Aromatic amines are generally toxic to aquatic life (H411/H412 potential).

Do not allow release into drains.
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To cite this document: BenchChem. [Comprehensive Safety & Handling Architecture: p-
Diethylaminophenethyl Alcohol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7779250#p-diethylaminophenethyl-alcohol-sds-
safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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